4-Benzyl-1,4-benzoxazin-3-one

• IUPAC Name: 4-benzyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C15H13NO2/c17-15-11-18-14-9-5-4-8-13(14)16(15)10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: VHTLTHHJLPLDOK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC3=CC=CC=C3
• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27 g/mol

Description

4-Benzyl-1,4-benzoxazin-3-one is a heterocyclic compound that belongs to the family of benzoxazinones. It is commonly known as benzoxazinone or BOA. This compound has been widely studied due to its diverse biological and chemical properties. It has been found to exhibit various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Antimicrobial Potential

Benzoxazinoids, including 4-Benzyl-1,4-benzoxazin-3-one, have demonstrated potential in allelopathy and defense against microbial threats. The effectiveness of these compounds, particularly the 1,4-benzoxazin-3-one backbone, has been highlighted for its potential as a scaffold for developing new antimicrobial agents. Studies have shown synthetic derivatives possessing potent activity against pathogenic fungi and bacteria. This underscores the compound's role in designing antimicrobials with minimum inhibitory concentration (MIC) values indicating strong efficacy against organisms such as C. albicans, S. aureus, and E. coli (de Bruijn, Gruppen, & Vincken, 2018).

Chemical Properties and Synthetic Applications

The synthesis and chemical transformations of benzoxazinoid derivatives, including 4-Benzyl-1,4-benzoxazin-3-one, have been extensively studied. These compounds serve as versatile scaffolds in organic synthesis, offering routes to a myriad of structurally diverse and biologically active molecules. The exploration of their chemical properties and transformations has opened avenues for the development of new molecular systems with significant pharmacological potential. This highlights the compound's importance in medicinal chemistry and pharmacology, demonstrating its value beyond plant defense mechanisms to broader scientific applications (Hryhoriv, Lega, & Shemchuk, 2021).

Role in Medicinal Chemistry

Benzoxazinoids and their derivatives, including 4-Benzyl-1,4-benzoxazin-3-one, have been recognized for their vast pharmacological properties. Their incorporation into medicinal compounds is due to their ability to interact beneficially with various biological targets. The structural features of benzoxazinoids contribute to a wide range of therapeutic potentials, from antimicrobial to anticancer activities. This makes them an invaluable resource for drug discovery and design, reflecting their significance in the advancement of medicinal chemistry (Tang, Tan, Chen, & Wan, 2022).